Cas no 118829-14-4 (Benzoic acid,2,4,5-trifluoro-3-(trifluoromethyl)-)

Benzoic acid,2,4,5-trifluoro-3-(trifluoromethyl)- structure
118829-14-4 structure
Product Name:Benzoic acid,2,4,5-trifluoro-3-(trifluoromethyl)-
CAS No:118829-14-4
MF:C8H2F6O2
MW:244.090703487396
CID:131989
PubChem ID:14278827
Update Time:2025-04-19

Benzoic acid,2,4,5-trifluoro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2,4,5-trifluoro-3-(trifluoromethyl)-
    • 2,4,5-Trifluoro-3-(trifluoromethyl)benzoic acid
    • 2,4,5-Trifluoro-3-(trifluoromethyl)benzoic Aicd
    • SCHEMBL7592421
    • DTXSID30558403
    • 118829-14-4
    • MFCD03427543
    • 2,4,5-trifluoro-3-(trifluoromethyl) benzoic acid
    • 2,4,5-trifluoro-3-trifluoromethylbenzoic acid
    • AKOS032949206
    • Inchi: 1S/C8H2F6O2/c9-3-1-2(7(15)16)5(10)4(6(3)11)8(12,13)14/h1H,(H,15,16)
    • InChI Key: SUUYTEUAWNNSEE-UHFFFAOYSA-N
    • SMILES: FC1C(C(=O)O)=CC(=C(C=1C(F)(F)F)F)F

Computed Properties

  • Exact Mass: 243.99586
  • Monoisotopic Mass: 243.99589827g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Color/Form: Not determined
  • PSA: 37.3
  • Solubility: Not determined
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